BENGHE Foundational & Exploratory

Check Availability & Pricing

BP Fluor 488 TCO: A Technical Guide for Live
Cell Labeling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: BP Fluor 488 TCO

Cat. No.: B15555015

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth technical overview of BP Fluor 488 TCO, a fluorescent probe
designed for live-cell labeling applications. It covers the underlying chemistry, key performance
characteristics, and a generalized protocol for its use.

BP Fluor 488 TCO is a bright, green-fluorescent dye that is part of a two-step labeling system
based on bioorthogonal chemistry.[1][2] This approach allows for the specific labeling of
biomolecules in their native environment without interfering with cellular processes.[1][2] The
dye is widely used in various applications, including microscopy and flow cytometry, due to its
high fluorescence quantum yield and photostability.[3]

Core Mechanism: Inverse-Electron Demand Diels-
Alder Cycloaddition

The labeling strategy with BP Fluor 488 TCO relies on the inverse-electron demand Diels-
Alder (iIEDDA) cycloaddition reaction. In this reaction, the trans-cyclooctene (TCO) moiety of
the dye selectively and rapidly reacts with a tetrazine-modified target molecule. This reaction is
exceptionally fast and occurs efficiently under physiological conditions without the need for a
copper catalyst, which can be toxic to cells.

The reaction forms a stable, covalent dihydropyrazine linkage, permanently attaching the bright
BP Fluor 488 fluorophore to the target of interest.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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